Cas no 2171804-93-4 (4-{(tert-butoxy)carbonylamino}-3-formamido-3-(methoxymethyl)butanoic acid)

• Product Name: 4-{(tert-butoxy)carbonylamino}-3-formamido-3-(methoxymethyl)butanoic acid
• CAS No: 2171804-93-4
• MF: C₁₂H₂₂N₂O₆
• MW: 290.312883853912
• CID: 6429371
• PubChem ID: 165520030
• Update Time: 2025-10-21

4-{(tert-butoxy)carbonylamino}-3-formamido-3-(methoxymethyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{(tert-butoxy)carbonylamino}-3-formamido-3-(methoxymethyl)butanoic acid
• 2171804-93-4
• EN300-1284818
• 4-{[(tert-butoxy)carbonyl]amino}-3-formamido-3-(methoxymethyl)butanoic acid

• Inchi： 1S/C12H22N2O6/c1-11(2,3)20-10(18)13-6-12(7-19-4,14-8-15)5-9(16)17/h8H,5-7H2,1-4H3,(H,13,18)(H,14,15)(H,16,17)
• InChI Key： NIUURRCLOVINJI-UHFFFAOYSA-N
• SMILES： O(C)CC(CC(=O)O)(CNC(=O)OC(C)(C)C)NC=O

Computed Properties

• Exact Mass: 290.14778643g/mol
• Monoisotopic Mass: 290.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 114Ų

Additional information on 4-{(tert-butoxy)carbonylamino}-3-formamido-3-(methoxymethyl)butanoic acid

Comprehensive Overview of 4-{(tert-butoxy)carbonylamino}-3-formamido-3-(methoxymethyl)butanoic acid (CAS No. 2171804-93-4)

The compound 4-{(tert-butoxy)carbonylamino}-3-formamido-3-(methoxymethyl)butanoic acid (CAS No. 2171804-93-4) is a specialized organic molecule with significant applications in pharmaceutical research and peptide synthesis. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protecting group, a formamido moiety, and a methoxymethyl side chain, makes it a valuable intermediate in the development of bioactive compounds. Researchers and chemists frequently search for this compound due to its role in drug discovery and medicinal chemistry, particularly in the design of protease inhibitors and other therapeutic agents.

In recent years, the demand for Boc-protected amino acids like 4-{(tert-butoxy)carbonylamino}-3-formamido-3-(methoxymethyl)butanoic acid has surged, driven by advancements in peptide-based therapeutics. This compound is often utilized in solid-phase peptide synthesis (SPPS), a technique widely adopted for producing peptides with high purity and yield. The Boc group in this molecule ensures selective deprotection during synthesis, a critical feature for avoiding side reactions. Additionally, the formamido and methoxymethyl functionalities contribute to its solubility and stability, making it a preferred choice for researchers working on bioconjugation and prodrug development.

The synthesis and characterization of 4-{(tert-butoxy)carbonylamino}-3-formamido-3-(methoxymethyl)butanoic acid have been topics of interest in academic and industrial settings. Analytical techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS) are commonly employed to verify its purity and structural integrity. Given its relevance in biopharmaceuticals, this compound is also discussed in the context of green chemistry, with researchers exploring eco-friendly synthetic routes to minimize environmental impact.

Another area where CAS No. 2171804-93-4 garners attention is in the study of enzyme inhibitors. Its structural features mimic natural substrates, enabling it to interact with specific enzymatic targets. This property is particularly valuable in the development of antiviral drugs and anti-inflammatory agents, aligning with current healthcare trends focused on combating infectious diseases and chronic conditions. The compound's versatility also extends to material science, where it is investigated for its potential in creating functional polymers and coatings.

From a commercial perspective, 4-{(tert-butoxy)carbonylamino}-3-formamido-3-(methoxymethyl)butanoic acid is available through specialized chemical suppliers, often in high-purity grades suitable for research and development. Its pricing and availability are influenced by factors such as raw material costs and manufacturing scalability. As the pharmaceutical industry continues to prioritize precision medicine and personalized therapies, the demand for such tailored intermediates is expected to grow, further cementing its importance in modern chemistry.

In summary, 4-{(tert-butoxy)carbonylamino}-3-formamido-3-(methoxymethyl)butanoic acid (CAS No. 2171804-93-4) is a multifaceted compound with broad applications in drug development, peptide synthesis, and biomaterials. Its unique chemical properties and relevance to cutting-edge research make it a subject of ongoing exploration, particularly in fields addressing global health challenges. For researchers seeking reliable and high-quality intermediates, this compound represents a critical tool in advancing scientific innovation.